Cas no 20939-15-5 (4-amino-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 20939-15-5
• MF: C₃H₆N₄S
• MW: 130.171537876129
• MDL: MFCD00100277
• CID: 270437
• PubChem ID: 1268034
• Update Time: 2025-10-29

4-amino-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-methyl-
• 4-AMINO-5-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-amino-3-methyl-1H-1,2,4-triazole-5-thione
• MFCD00100277
• 4-amino-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 10G-504S
• FT-0617528
• 4-amino-3-mercapto-5-(methyl)-[1,2,4]-triazole
• SCHEMBL10529626
• 4-amino-5-methyl-4h-[1,2,4]triazole-3-thiol
• 4-amino-3-mercapto-5-methyl-4h-1,2,4-triazole
• 3-Methyl-4-amino-1,2,4-triazole-5-thiol
• F0820-0406
• 4-azanyl-3-methyl-1H-1,2,4-triazole-5-thione
• NSC527797
• EN300-03102
• AE-641/00561056
• 4-amino-5-methyl-4h-1,2,4-triazol-3-ylhydrosulfide
• NSC-527797
• DTXSID30361434
• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-methyl-
• 20939-15-5
• 4-Amino-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide #
• 4-Amino-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
• 4-Amino-3-mercapto-5-methyl-1,2,4-triazole
• 4-amino-3-methyl-1H-1, 2, 4-triazole-5-thione
• BB 0245158
• AKOS000115776
• SCHEMBL4290197
• A815036
• 4-amino-3-methyl-1,2,4-triazol-5-thione
• 1-Amino-2-mercapto-5-methyl-1,3,4-triazole
• AKOS028111746
• ALBB-004408
• STL559295
• STK141109
• 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00100277
• Inchi： 1S/C3H6N4S/c1-2-5-6-3(8)7(2)4/h4H2,1H3,(H,6,8)
• InChI Key： KBKNKJFPVHUXCW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1N

Computed Properties

• Exact Mass: 130.03100
• Monoisotopic Mass: 130.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.7±0.1 g/cm3
• Melting Point: 202-205°C
• Boiling Point: 335.9±25.0 °C at 760 mmHg
• Flash Point: 157.0±23.2 °C
• PSA: 95.53000
• LogP: 0.17020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-amino-5-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol

4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 20939-15-5): A Versatile Heterocyclic Compound with Broad Applications

4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 20939-15-5) is a nitrogen- and sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical, agricultural, and material science research. This 1,2,4-triazole derivative exhibits unique chemical properties due to its thiol (-SH) functional group and amino (-NH2) substitution, making it a valuable building block for various synthetic applications.

The molecular structure of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol features a five-membered ring containing three nitrogen atoms at positions 1, 2, and 4, with a methyl group at position 5 and a thiol group at position 3. This arrangement contributes to its remarkable stability and reactivity, particularly in nucleophilic substitution reactions and metal coordination chemistry. Researchers frequently explore its potential as a ligand in coordination complexes due to its ability to form stable chelates with various metal ions.

In pharmaceutical applications, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol serves as a crucial intermediate for developing novel antimicrobial agents and anticancer compounds. Recent studies published in the Journal of Medicinal Chemistry highlight its incorporation into hybrid molecules that demonstrate promising activity against drug-resistant bacterial strains. The compound's ability to inhibit certain enzymatic pathways makes it particularly valuable in drug discovery programs targeting infectious diseases.

Material scientists have explored the use of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol in developing advanced corrosion inhibitors for industrial applications. Its molecular structure allows for strong adsorption onto metal surfaces, forming protective layers that significantly reduce oxidation rates. This property has become increasingly important as industries seek more environmentally friendly alternatives to traditional corrosion protection methods.

The agricultural sector has shown growing interest in derivatives of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol for developing new-generation plant growth regulators and pesticides. Research indicates that certain modifications to the triazole core can yield compounds with selective herbicidal activity while maintaining low environmental persistence. These developments align with current trends toward sustainable agriculture and reduced chemical load in ecosystems.

From a synthetic chemistry perspective, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol offers multiple reactive sites for chemical modification. The thiol group readily participates in oxidation reactions to form disulfide bridges, while the amino group can undergo acylation or alkylation. These characteristics make it a versatile precursor for creating diverse molecular architectures, particularly in combinatorial chemistry approaches for drug discovery.

Recent advancements in analytical techniques have enabled more precise characterization of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol and its derivatives. Modern spectroscopic methods, including NMR spectroscopy and mass spectrometry, provide detailed structural information that aids in quality control during industrial production. These analytical capabilities have become increasingly important as regulatory requirements for chemical purity continue to tighten globally.

The commercial availability of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol has expanded significantly in recent years, with suppliers offering various purity grades to meet different application needs. Pharmaceutical-grade material typically exceeds 98% purity, while technical-grade product serves industrial applications. Current market trends indicate steady growth in demand, particularly from the pharmaceutical intermediates sector and specialty chemicals manufacturers.

Environmental and safety considerations for handling 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol follow standard laboratory protocols for heterocyclic compounds. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this chemical. Storage typically requires cool, dry conditions in tightly sealed containers to maintain stability and prevent degradation.

Ongoing research continues to uncover new applications for 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol and its derivatives. Recent patent literature reveals innovative uses in electronic materials, particularly as components in organic semiconductors and conductive polymers. These developments position the compound as potentially valuable in emerging technologies such as flexible electronics and organic photovoltaics.

The synthesis of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol typically involves cyclization reactions of appropriate hydrazine derivatives with thiourea or its analogs. Process optimization has led to improved yields and reduced byproduct formation, making industrial-scale production more economically viable. Green chemistry principles are increasingly being applied to these synthetic routes to minimize environmental impact.

Quality control protocols for 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol emphasize purity assessment through multiple analytical techniques. High-performance liquid chromatography (HPLC) has become the standard method for quantitative analysis, complemented by melting point determination and elemental analysis. These rigorous quality standards ensure consistent performance in downstream applications.

Future research directions for 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol include exploration of its biological activities beyond current applications. Preliminary studies suggest potential in modulating immune responses and inhibiting specific viral replication pathways. Such investigations align with global health priorities and the ongoing search for novel therapeutic agents against emerging pathogens.

In conclusion, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 20939-15-5) represents a multifunctional heterocyclic compound with expanding utility across scientific and industrial domains. Its unique structural features and chemical reactivity continue to inspire innovation in diverse fields, from medicine to materials science. As research advances and new applications emerge, this compound is poised to maintain its importance in the chemical industry and scientific community.